Cas no 1221818-57-0 (Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate)

• Product Name: Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate
• CAS No: 1221818-57-0
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5639319
• PubChem ID: 49761079
• Update Time: 2025-06-22

Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783185
• 1221818-57-0
• ethyl 4-(trifluoromethyl)piperidine-3-carboxylate
• Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate

• Inchi： 1S/C9H14F3NO2/c1-2-15-8(14)6-5-13-4-3-7(6)9(10,11)12/h6-7,13H,2-5H2,1H3
• InChI Key： FYHDSCWWRRNWKF-UHFFFAOYSA-N
• SMILES： FC(C1CCNCC1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 225.09766318g/mol
• Monoisotopic Mass: 225.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate

Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate (CAS No: 1221818-57-0) - A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate, a compound with the chemical formula C₉H₁₂F₃NO₂ and CAS number 1221818-57-0, represents a significant intermediate in the synthesis of pharmaceuticals. This compound, characterized by its trifluoromethyl substituent on the piperidine ring, has garnered considerable attention in recent years due to its versatile applications in medicinal chemistry. The trifluoromethyl group is particularly noteworthy, as it imparts unique electronic and steric properties that enhance the bioactivity of molecules derived from it.

The structural motif of piperidine, combined with the electron-withdrawing nature of the trifluoromethyl group, makes Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate a valuable building block for drug discovery. Its utility spans across various therapeutic areas, including oncology, central nervous system (CNS) disorders, and infectious diseases. The compound's ability to serve as a precursor for more complex scaffolds has been leveraged in the development of novel therapeutic agents that exhibit improved pharmacokinetic profiles and enhanced target specificity.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacological properties. The introduction of fluorine atoms into molecular structures can lead to increased metabolic stability, lipophilicity, and binding affinity. Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate exemplifies this trend, as it has been utilized in the synthesis of several lead compounds that are currently undergoing preclinical evaluation. For instance, studies have demonstrated its role in generating potent inhibitors of kinases and other enzymes implicated in cancer progression.

The trifluoromethyl group, specifically, plays a crucial role in modulating the bioactivity of pharmaceuticals. It can influence both the metabolic fate and binding interactions of a drug molecule with its target. This has led to significant interest in developing synthetic methodologies that allow for efficient incorporation of trifluoromethyl groups into desired scaffolds. Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate has emerged as a preferred intermediate in such synthetic strategies, offering a reliable route to access structurally diverse libraries of fluorinated compounds.

Advances in synthetic chemistry have further enhanced the accessibility of Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate. Modern catalytic techniques and green chemistry principles have enabled more efficient and sustainable production methods. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical manufacturing. The compound's synthesis often involves multi-step processes that highlight the ingenuity of contemporary organic chemistry.

The pharmaceutical industry continues to explore novel applications for Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate. Researchers are investigating its potential use in developing treatments for neurodegenerative diseases, where modulation of CNS activity is critical. Additionally, its incorporation into anti-inflammatory agents has shown promise in preclinical models. The compound's versatility underscores its importance as a key intermediate in modern drug discovery.

The impact of Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate extends beyond academic research. Pharmaceutical companies are increasingly incorporating this intermediate into their drug development pipelines due to its proven track record in generating bioactive molecules. Collaborative efforts between academia and industry have led to several breakthroughs, with several candidates derived from this compound entering clinical trials. These developments highlight the compound's significance in advancing therapeutic options for patients worldwide.

In conclusion, Ethyl 4-(trifluoromethyl)piperidine-3-carboxylate (CAS No: 1221818-57-0) stands as a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and broad applicability make it an indispensable tool for medicinal chemists striving to develop innovative treatments for various diseases. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of drug discovery efforts.